6-Tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 6-tert-butyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C10H12N2O/c1-10(2,3)8-5-4-7(6-11)9(13)12-8/h4-5H,1-3H3,(H,12,13)
• InChI Key: GQRGMRVSJVMBMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C(=O)N1)C#N
• Molecular Formula: C10H12N2O
• DSSTOX Substance ID: DTXSID90513578
• Molecular Weight: 176.21 g/mol
• CAS RN: 4138-19-6

Description

Synthesis Analysis

The synthesis of related compounds involves starting materials such as tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur, leading to Schiff base compounds characterized by spectroscopic methods . Another synthesis route includes the oxidative cyclization of a pyridine derivative through cobalt(II) coordination, yielding a planar molecule with potential for supramolecular associations .

Molecular Structure Analysis

X-ray diffraction analysis has been used to determine the planar structure of a benzoxazole-pyridine compound with stabilizing N→O interactions . Similarly, the crystal and molecular structure of a thieno[2,3-c]pyridine derivative is stabilized by intramolecular hydrogen bonds, as revealed by X-ray crystallography . Ab initio calculations support these findings and provide insights into the stability of various conformers .

Chemical Reactions Analysis

The reactivity of tert-butyl dihydropyridine derivatives includes Diels-Alder reactions leading to new heterocycles upon hydrolysis . Organocatalyzed synthesis has been disclosed for a pyrano[2,3-c]pyrrole derivative, indicating the versatility of these compounds in chemical transformations . Additionally, reactions with carbonyl compounds have been studied, yielding various substituted pyrimido[4',5':3,4]pyrazolo[5,1-c][1,2,4]triazines .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by spectroscopic methods such as FTIR, NMR, and mass spectrometry . The molecular packing in crystals is influenced by strong hydrogen bonds, as seen in the case of a hydroxylated piperidine derivative . Thermal analyses and DFT calculations provide further information on the stability and intramolecular interactions of these compounds .

Scientific Research Applications

Optoelectronic Device Applicability

6-Tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been studied for its potential application in optoelectronic devices. Roushdy et al. (2019) synthesized a compound involving this molecule and found that its photocurrent and photosensitivity increased with illumination intensity, confirming its suitability for optoelectronic applications (Roushdy et al., 2019).

Fluorescent Properties and Structural Analysis

Ibrahim et al. (2018) conducted a study on a compound derived from 6-Tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, focusing on its fluorescent properties and structural features. They observed no significant antimicrobial or antioxidant activity but confirmed the compound's fluorescent properties (Ibrahim et al., 2018).

Chemical Reactivity Studies

Mironovich et al. (2013) explored the reactivity of 6-Tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives, providing insights into their chemical behavior and potential applications in synthetic chemistry (Mironovich et al., 2013).

Spectroscopic and Thermal Studies

Sadeek et al. (2015) investigated 4,6-bis(4-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile, a related compound, for its spectroscopic, structural, thermal, and antimicrobial properties. They found that its metal complexes exhibited high antibacterial activity compared to the free ligand (Sadeek et al., 2015).

Coordination Behavior in Synthesis

Garza-Ortiz et al. (2013) described the synthesis of a pyridine derivative involving 6-Tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, examining its structural analysis and coordination behavior in chemical reactions (Garza-Ortiz et al., 2013).